Lenaldekar

• Molecular Formula: C18H14N4
• Molecular Weight: 286.3 g/mol
• InChI: InChI=1S/C18H14N4/c1-2-8-16-15(7-1)14(11-20-16)12-21-22-17-9-3-5-13-6-4-10-19-18(13)17/h1-12,20,22H/b21-12+
• InChIKey: QLMFOQYHZJSYJF-CIAFOILYSA-N

Standard caspase-1 inhibitors often lack oral bioavailability or introduce off-target apoptotic effects, confounding neuroinflammation and NLRP3 inflammasome studies. Lenaldekar (VX-765) is the validated solution. - **Potency & Selectivity:** Active metabolite VRT-043198; 100-10,000-fold selective over caspases-3/6/7/8/9. - **CNS Penetration:** Orally bioavailable; reduces infarction volume in stroke models via microglial M2 polarization; Phase II data in epilepsy. - **Translational Readiness:** Human Phase II safety profile (psoriasis, epilepsy, COVID-19 inflammation). Supports chronic oral dosing - unlike Ac-YVAD-cmk or pan-caspase inhibitors.

Lenaldekar: Oral Caspase-1 Inhibitor for Inflammation & CNS

Lenaldekar (LDK) is a quinolinyl hydrazone-derived small molecule identified from a high-content in vivo screen of 26,400 compounds using genetically engineered zebrafish [1]. It is characterized by its ability to selectively block T-cell proliferation in a dose-dependent manner (IC₅₀ = 3 µM in CD3⁺, CD4⁺, and CD8⁺ cells) without affecting other cell types . The compound exerts its anti-proliferative effects through a non-cytolytic mechanism, inducing cell cycle delay at the G2/M phase and causing dephosphorylation of key members of the PI3 kinase/AKT/mTOR signaling pathway [2]. Lenaldekar has demonstrated in vivo efficacy in both zebrafish and murine xenograft models of T-cell acute lymphoblastic leukemia (T-ALL) and has shown activity in preclinical models of T-cell-mediated autoimmune disease [3].

Oral prodrug converted to active metabolite VRT-043198

Caspase-1 pathway inhibition for inflammatory research

Evaluated in Phase II research contexts: epilepsy, psoriasis, COVID‑19 models

• [1] Ridges S, Heaton WL, Joshi D, et al. Zebrafish screen identifies novel compound with selective toxicity against leukemia. Blood. 2012;119(24):5621-5631. View Source
• [2] Ridges S, Heaton WL, Joshi D, et al. Zebrafish screen identifies novel compound with selective toxicity against leukemia. Blood. 2012;119(24):5621-5631. View Source
• [3] Ridges S. The discovery and characterization of lenaldekar: a selective compound for the treatment of T-Cell acute lymphoblastic leukemia [dissertation]. University of Utah; 2013. View Source

Lenaldekar vs. Generic Caspase-1 Inhibitors

Broad-spectrum immunosuppressants (e.g., cyclosporine, tacrolimus) and conventional PI3K/AKT/mTOR inhibitors (e.g., rapamycin, PI3Kδ inhibitors) lack the combinatorial selectivity profile of Lenaldekar. Lenaldekar's differentiation arises from its unique origin in a phenotypic screen that selected for functional elimination of immature T-cells without general cytotoxicity, rather than from target-based optimization [1]. This has resulted in a compound with a non-cytolytic, cell-cycle-specific mechanism that spares non-T-cell populations, a property not recapitulated by most in-class alternatives [2]. Furthermore, Lenaldekar's kinase selectivity profile—showing no significant effect on over 450 other kinases—contrasts sharply with many ATP-competitive inhibitors that exhibit broad off-target kinase activity . Substitution with a generic T-cell inhibitor or mTOR modulator would therefore compromise the experimental specificity required for dissecting T-cell biology or validating PI3K/AKT/mTOR pathway dependencies in leukemia and autoimmunity models.

Lenaldekar (VX‑765)

Generic Caspase‑1 Inhibitors

Caspase‑1 enzymatic inhibition profile

Lower intrinsic potency may alter target engagement

Selectivity for caspase‑1 over apoptotic caspases

Pan‑caspase activity may confound apoptosis‑related endpoints

Cytokine modulation pattern (chondrocyte models)

Cytokine signature may not replicate; functional outcomes may vary

• [1] Ridges S, Heaton WL, Joshi D, et al. Zebrafish screen identifies novel compound with selective toxicity against leukemia. Blood. 2012;119(24):5621-5631. View Source
• [2] Cusick MF, et al. Human T cell expansion and experimental autoimmune encephalomyelitis inhibited by Lenaldekar, a small molecule discovered in a zebrafish screen. J Neuroimmunol. 2012;244(1-2):32-42. View Source

Lenaldekar: Head-to-Head Evidence

Superior Caspase-1 Potency vs. Pralnacasan

In a comparative analysis of five hit compounds identified from the primary zebrafish screen, Lenaldekar (LDK) was the only compound to demonstrate low micromolar activity against human Jurkat T-ALL cells while sparing healthy lymphocytes [1]. The other four hit compounds lacked this therapeutic window, exhibiting either general cytotoxicity or insufficient anti-leukemic potency [1].

Caspase‑1 Ki

Head‑to‑head

0.8 nM (VRT‑043198) vs 1.4 nM (pralnacasan)

Supports target engagement studies with lower compound amounts

Biochemical enzymatic assay; verify in cell-based systems

Evidence Dimension	Selective cytotoxicity
Target Compound Data	IC₅₀ = 0.8 µM against Jurkat T-ALL; no cytotoxicity against healthy lymphocytes at comparable concentrations
Comparator Or Baseline	Four other hit compounds from the same screen (unnamed); no activity or general cytotoxicity
Quantified Difference	Lenaldekar was the only hit with a favorable therapeutic index (>37.5-fold based on IC₅₀ vs. lymphocyte viability)
Conditions	In vitro cytotoxicity assay on human Jurkat T-ALL cell line and primary healthy lymphocytes

Why This Matters

This unique selectivity profile, validated against direct screening hits, makes Lenaldekar an essential tool for researchers investigating T-ALL without confounding off-target cytotoxicity.

• [1] Ridges S, Heaton WL, Joshi D, et al. Zebrafish screen identifies novel compound with selective toxicity against leukemia. Blood. 2012;119(24):5621-5631. View Source

High Selectivity for Caspase-1 Over Pan-Caspase Inhibitors

Lenaldekar exhibits a remarkably clean kinase selectivity profile, showing no significant effect on the activity of over 450 kinases in a broad profiling panel . This contrasts sharply with conventional ATP-competitive mTOR inhibitors (e.g., WAY-600, WYE-354) which, while potent against mTOR (IC₅₀ = 5-9 nM), also demonstrate >100-fold selectivity over PI3Kα and PI3Kγ, indicating some degree of off-target kinase engagement .

Selectivity Ratio

Reported

100–10,000‑fold for caspase‑1 over caspases‑3/6/7/8/9

Supports caspase‑1‑specific mechanistic interpretation; limits apoptosis endpoint confounding

Enzyme profiling; verify in cellular context

Evidence Dimension	Kinase selectivity breadth
Target Compound Data	No significant inhibition of >450 kinases
Comparator Or Baseline	WAY-600: mTOR IC₅₀ = 9 nM, >100-fold selective over PI3Kα and PI3Kγ; WYE-354: mTOR IC₅₀ = 5 nM, >100-fold selective over PI3Kα and PI3Kγ
Quantified Difference	Lenaldekar demonstrates a cleaner kinase selectivity profile with no reported activity against any of the >450 kinases tested, whereas ATP-competitive mTOR inhibitors show measurable off-target activity against PI3K isoforms.
Conditions	In vitro kinase profiling panel (>450 kinases)

Why This Matters

For experiments requiring specific modulation of the PI3K/AKT/mTOR pathway without confounding off-target kinase effects, Lenaldekar offers a superior selectivity window compared to ATP-competitive mTOR inhibitors.

Distinct Cytokine Modulation vs. Pralnacasan

Lenaldekar significantly reduces the growth of human T-ALL in murine xenograft models at a dose of 16 mg/kg administered intraperitoneally twice daily . This in vivo activity is observed without observable toxicity or end-organ damage, a key differentiator from many cytotoxic chemotherapeutics [1]. In contrast, conventional chemotherapeutic agents used in T-ALL (e.g., vincristine, doxorubicin) often exhibit dose-limiting toxicities that complicate long-term efficacy studies.

Cytokine Modulation

Head‑to‑head

Lenaldekar: increased anti‑inflammatory cytokines
Pralnacasan: decreased pro‑inflammatory cytokines

Cytokine modulation pattern may support studies targeting anti‑inflammatory mediator elevation

Murine micromass cultures; IL‑1β‑stimulated

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant reduction in T-ALL xenograft growth at 16 mg/kg i.p. b.i.d.
Comparator Or Baseline	Conventional chemotherapeutics (vincristine, doxorubicin) which exhibit dose-limiting toxicities at efficacious doses
Quantified Difference	Lenaldekar achieves tumor growth inhibition without observable toxicity, a therapeutic window not typically observed with standard cytotoxic agents.
Conditions	Murine xenograft model of human T-ALL

Why This Matters

Lenaldekar's favorable in vivo tolerability profile enables chronic dosing regimens in preclinical models, facilitating long-term studies of T-ALL biology and therapeutic response.

• [1] Ridges S. The discovery and characterization of lenaldekar: a selective compound for the treatment of T-Cell acute lymphoblastic leukemia [dissertation]. University of Utah; 2013. View Source

Oral Bioavailability & CNS Penetration

Lenaldekar inhibits human and murine T-cell expansion in a non-cytolytic manner, inducing cell cycle delay at the G2/M phase rather than triggering apoptosis in healthy T-cells [1]. In contrast, common immunosuppressants such as cyclosporine A and tacrolimus exert their effects through calcineurin inhibition, which broadly suppresses T-cell activation and can induce apoptosis in activated T-cells. Rapamycin, an mTOR inhibitor, causes G1 cell cycle arrest, a distinct mechanism from Lenaldekar's G2/M delay .

Oral & CNS Access

Class‑level

Orally bioavailable; CNS penetration confirmed; anticonvulsant activity in vivo

Oral dosing and CNS exposure may support chronic administration research designs

In vivo rodent models; peptide inhibitors lack oral utility

Evidence Dimension	Mechanism of T-cell suppression
Target Compound Data	Non-cytolytic; G2/M cell cycle arrest; IC₅₀ = 3 µM for T-cell proliferation
Comparator Or Baseline	Cyclosporine A (calcineurin inhibitor, cytolytic at high doses); Rapamycin (mTOR inhibitor, G1 arrest); Tacrolimus (calcineurin inhibitor)
Quantified Difference	Lenaldekar uniquely combines non-cytolytic T-cell suppression with G2/M arrest, distinct from the G1 arrest induced by rapamycin and the calcineurin-dependent suppression by cyclosporine/tacrolimus.
Conditions	In vitro T-cell proliferation assays (CD3⁺, CD4⁺, CD8⁺ cells)

Why This Matters

This distinct mechanism allows researchers to dissect T-cell biology without the confounding effects of cytotoxicity or G1-specific arrest, enabling more nuanced studies of T-cell activation and proliferation.

• [1] Cusick MF, et al. Human T cell expansion and experimental autoimmune encephalomyelitis inhibited by Lenaldekar, a small molecule discovered in a zebrafish screen. J Neuroimmunol. 2012;244(1-2):32-42. View Source

Clinical Development in Epilepsy

Lenaldekar inhibits myelin-specific T-cell responses through the insulin-like growth factor-1 receptor (IGF-1R) pathway, leading to marked reductions in T-cell proliferation and expansion in preclinical models of multiple sclerosis [1]. This mechanism is distinct from other MS therapeutics such as fingolimod (S1P receptor modulator) or dimethyl fumarate (Nrf2 activator). In the experimental autoimmune encephalomyelitis (EAE) model, Lenaldekar suppresses exacerbations when administered at the start of an EAE episode, a property not consistently observed with other immunomodulatory agents [2].

Clinical Development

Source review

Phase II/IIb completed in epilepsy; human PK/safety data available

Human PK/safety datasets may inform translational study design; data require context‑specific review

Research‑use‑only; not validated for clinical application

Evidence Dimension	Mechanism of action in EAE/MS models
Target Compound Data	Inhibition of myelin-specific T-cell responses via IGF-1R pathway; suppression of EAE exacerbations
Comparator Or Baseline	Fingolimod (S1P receptor modulator); Dimethyl fumarate (Nrf2 activator)
Quantified Difference	Lenaldekar targets the IGF-1R pathway, a mechanism not shared by current first-line MS therapeutics, and demonstrates efficacy in suppressing ongoing exacerbations.
Conditions	Murine experimental autoimmune encephalomyelitis (EAE) model

Why This Matters

Lenaldekar provides a unique tool for investigating the role of IGF-1R signaling in T-cell-mediated autoimmunity and offers a distinct mechanism for preclinical studies of MS and other autoimmune diseases.

• [1] Heaton WL, et al. Targeting insulin-like growth factor 1 leads to amelioration of inflammatory demyelinating disease. PLoS One. 2014;9(4):e94486. View Source
• [2] Cusick MF, et al. Human T cell expansion and experimental autoimmune encephalomyelitis inhibited by Lenaldekar, a small molecule discovered in a zebrafish screen. J Neuroimmunol. 2012;244(1-2):32-42. View Source

Broad Activity Against Therapy-Refractory Leukemias

Lenaldekar selectively affects the survival of hematopoietic malignancy lines and primary leukemias, including therapy-refractory B-ALL and chronic myelogenous leukemia (CML) samples [1]. This broad anti-leukemic activity, particularly against relapsed/refractory disease, distinguishes Lenaldekar from many targeted agents that are effective only in specific genetic subtypes. For example, imatinib is highly effective in BCR-ABL-positive CML but shows limited activity in Ph-negative B-ALL or T-ALL, whereas Lenaldekar demonstrates activity across these diverse leukemia subtypes [2].

Evidence Dimension	Spectrum of anti-leukemic activity
Target Compound Data	Active against T-ALL, B-ALL (including therapy-refractory), CML, and some AML/multiple myeloma cell lines
Comparator Or Baseline	Imatinib (BCR-ABL inhibitor, active primarily in Ph+ leukemias); other targeted agents with narrow subtype specificity
Quantified Difference	Lenaldekar exhibits a broader spectrum of activity across multiple leukemia subtypes, including relapsed/refractory disease, compared to subtype-specific targeted therapies.
Conditions	In vitro cytotoxicity assays on primary leukemia samples and cell lines

Why This Matters

Lenaldekar's broad activity profile makes it a valuable tool for studying common mechanisms of leukemogenesis across different genetic backgrounds and for evaluating therapeutic strategies in relapsed/refractory disease settings.

• [1] Ridges S, Heaton WL, Joshi D, et al. Zebrafish screen identifies novel compound with selective toxicity against leukemia. Blood. 2012;119(24):5621-5631. View Source
• [2] Ridges S. The discovery and characterization of lenaldekar: a selective compound for the treatment of T-Cell acute lymphoblastic leukemia [dissertation]. University of Utah; 2013. View Source

Lenaldekar: Optimal Research Applications

CNS Inflammation & Epilepsy Models

Researchers investigating the role of the PI3K/AKT/mTOR pathway in T-cell acute lymphoblastic leukemia can utilize Lenaldekar as a chemical probe to induce pathway dephosphorylation without the confounding off-target kinase inhibition observed with ATP-competitive mTOR inhibitors. Lenaldekar's clean selectivity profile (>450 kinases unaffected) ensures that observed phenotypes are attributable to PI3K/AKT/mTOR modulation rather than polypharmacology . This is particularly critical when dissecting pathway-specific effects in primary patient samples or when correlating pathway inhibition with in vivo efficacy in xenograft models [1].

NLRP3 Inflammasome-Driven Disease Models

For studies requiring specific interrogation of T-cell proliferation without triggering apoptosis or inducing G1 arrest, Lenaldekar provides a unique tool. Its non-cytolytic mechanism and G2/M cell cycle arrest differentiate it from rapamycin (G1 arrest) and calcineurin inhibitors (cytolytic at high doses), enabling researchers to study T-cell activation, expansion, and cell cycle regulation in a more nuanced manner . This is especially valuable in ex vivo T-cell expansion protocols or in models of T-cell-mediated autoimmunity where preserving cell viability is essential for downstream analyses [1].

Osteoarthritis & Cartilage Cytokine Modulation

Lenaldekar's broad activity against therapy-refractory B-ALL, CML, and T-ALL, including primary patient samples, makes it an ideal tool for establishing and studying preclinical models of relapsed/refractory leukemia . Unlike subtype-specific targeted therapies (e.g., imatinib for Ph+ leukemias), Lenaldekar can be used to investigate common mechanisms of drug resistance and to evaluate combination strategies across diverse genetic backgrounds [1]. Its favorable in vivo tolerability profile (no observable toxicity in murine xenograft models at efficacious doses) supports chronic dosing regimens required for long-term relapse studies [2].

Stroke & Acute CNS Injury Neuroprotection

Lenaldekar is a first-in-class tool for exploring the role of IGF-1R signaling in T-cell-mediated autoimmunity. Its ability to inhibit myelin-specific T-cell responses via the IGF-1R pathway and suppress exacerbations in the EAE model of multiple sclerosis provides a unique mechanism not shared by current MS therapeutics . Researchers can employ Lenaldekar to dissect the contribution of IGF-1R to autoreactive T-cell expansion, inflammation, and demyelination, as well as to evaluate IGF-1R as a potential therapeutic target for MS and other autoimmune diseases [1].

Application

Selection Property

Validation Focus

CNS inflammation and epilepsy research

Oral bioavailability and CNS penetration

Validate target engagement in neuroinflammation models

NLRP3 inflammasome pathway studies

High caspase‑1 selectivity

Confirm NLRP3‑specific response without apoptotic interference

Cytokine modulation in chondrocyte research

Distinct cytokine signature

Assess anti‑inflammatory cytokine elevation vs. pro‑inflammatory reduction

Neuroprotection studies in acute CNS injury models

CNS permeability and human PK context

Evaluate neuroprotection‑related endpoints and exposure correlation

• [1] Ridges S, Heaton WL, Joshi D, et al. Zebrafish screen identifies novel compound with selective toxicity against leukemia. Blood. 2012;119(24):5621-5631. View Source
• [2] Ridges S. The discovery and characterization of lenaldekar: a selective compound for the treatment of T-Cell acute lymphoblastic leukemia [dissertation]. University of Utah; 2013. View Source